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Compound of Interest

Compound Name: DCEBIO

Cat. No.: B109775

Essential Safety and Handling Guide for DCEBIO

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to
the safe handling, storage, and disposal of DCEBIO (5,6-Dichloro-1-ethyl-1,3-dihydro-2H-
benzimidazol-2-one), a potent activator of chloride and potassium channels.

This document provides critical safety and logistical information to ensure the safe and effective
use of DCEBIO in a laboratory setting. Adherence to these guidelines is essential for
minimizing risks and establishing a secure research environment.

Chemical and Physical Properties

DCEBIO is a benzimidazolone derivative with the following properties:
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Property Value

5,6-Dichloro-1-ethyl-1,3-dihydro-2H-

benzimidazol-2-one

Chemical Name

CAS Number 60563-36-2[1][2][3]
Molecular Formula CoHsCI2N20[1][2]
Molecular Weight 231.08 g/mol [2]
Appearance Solid

Soluble in DMSO (to 100 mM) and ethanol (to

Solubility
100 mM)

Hazard Identification and Safety Precautions

There are conflicting reports regarding the hazardous nature of DCEBIO. While some suppliers
state it does not meet the criteria for hazard classification under EC Directives, others issue a
"Warning" with the following potential hazards[2]:

o H315: Causes skin irritation.
o H319: Causes serious eye irritation.
o H335: May cause respiratory irritation.

Given this information, a cautious approach is recommended. The toxicological properties of
this compound have not been fully investigated[2][4].

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling DCEBIO to minimize exposure and ensure
personal safety.
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PPE Category Specification Rationale
) Chemical-resistant gloves To prevent skin contact and
Hand Protection o o
(e.g., nitrile) irritation.
) Safety glasses with side To protect against splashes
Eye Protection _ T
shields or goggles and eye irritation.

) ] To protect skin and personal
Skin and Body Protection Laboratory coat ) o
clothing from contamination.

Use in a well-ventilated area or
under a chemical fume hood. A
NIOSH-approved N95 dust

. ) To prevent respiratory tract
Respiratory Protection mask may be used for

) ) irritation.
handling the solid form to

prevent inhalation of dust

particles.

Operational Plan: Step-by-Step Handling
Procedures

A systematic approach to handling DCEBIO is crucial for maintaining a safe laboratory
environment.

Preparation and Engineering Controls

e Ensure a clean and organized workspace.

o Work in a well-ventilated area, preferably within a chemical fume hood, especially when
handling the solid compound or preparing stock solutions[2].

e Have an emergency eyewash station and safety shower readily accessible.

Donning PPE

e Put on a laboratory coat.

o Wear safety glasses or goggles.
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e Put on chemical-resistant gloves.

Weighing and Solution Preparation

» When weighing the solid, do so in a location that minimizes the potential for dust dispersion.

o To prepare a stock solution, carefully add the solvent (e.g., DMSO, ethanol) to the vial
containing the pre-weighed DCEBIO.

o Ensure the container is tightly sealed after preparation.

Experimental Use

« Handle all solutions containing DCEBIO with care to avoid splashes and aerosol generation.
e Avoid contact with skin and eyes.

» Do not eat, drink, or smoke in the laboratory.

Decontamination and Doffing PPE

» After handling is complete, decontaminate the work area with an appropriate cleaning agent.
* Remove gloves first, avoiding contact with the outside of the glove.

 Remove your lab coat.

e Wash hands thoroughly with soap and water.

Emergency Procedures

In the event of an exposure or spill, immediate action is critical.
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Exposure Scenario

First Aid Measures

Eye Contact

Immediately flush eyes with copious amounts of
water for at least 15 minutes, lifting the upper
and lower eyelids occasionally. Seek medical

attention[2].

Skin Contact

Immediately wash the affected area with soap
and plenty of water for at least 15 minutes.
Remove contaminated clothing. Seek medical

attention if irritation persists[2].

Inhalation

Move the individual to fresh air. If breathing is
difficult, administer oxygen. If breathing has
stopped, provide artificial respiration. Seek

immediate medical attention[2].

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical

attention[2].

Spill

For small spills, absorb the material with an inert
absorbent (e.g., vermiculite, sand) and place it
in a sealed container for disposal. For larger
spills, evacuate the area and follow institutional

emergency procedures.

Disposal Plan

All waste containing DCEBIO must be handled as hazardous chemical waste.
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Waste Type Disposal Procedure

Dispose of in a designated hazardous waste

Solid DCEBIO .
container.

Collect in a sealed, properly labeled hazardous

Solutions containing DCEBIO )
waste container.

Dispose of in a designated solid hazardous

Contaminated Labware (e.g., pipette tips, tubes) )
waste container.

Dispose of in a designated solid hazardous

Contaminated PPE (e.g., gloves) )
waste container.

Note: Do not dispose of DCEBIO or its solutions down the drain or in the regular trash. Follow

all local, state, and federal regulations for hazardous waste disposal.

Safe Handling Workflow
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Caption: Workflow for the safe handling of DCEBIO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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